Cas no 1082041-82-4 (7-Methoxy-5-nitroindole-2-carboxylic Acid)

• Product Name: 7-Methoxy-5-nitroindole-2-carboxylic Acid
• CAS No: 1082041-82-4
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 2855779
• Update Time: 2025-10-29

7-Methoxy-5-nitroindole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-5-nitro-1H-indole-2-carboxylic acid
• 7-Methoxy-5-nitroindole-2-carboxylic acid
• 7-Methoxy-5-nitroindole-2-carboxylic Acid

• Inchi： 1S/C10H8N2O5/c1-17-8-4-6(12(15)16)2-5-3-7(10(13)14)11-9(5)8/h2-4,11H,1H3,(H,13,14)
• InChI Key： MFHYLLVNTFIMPF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C=C(C(=O)O)NC=21)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 1.7
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 554.9±45.0 °C at 760 mmHg
• Flash Point: 289.4±28.7 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

7-Methoxy-5-nitroindole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Methoxy-5-nitroindole-2-carboxylic Acid

Introduction to 7-Methoxy-5-nitroindole-2-carboxylic Acid (CAS No. 1082041-82-4)

7-Methoxy-5-nitroindole-2-carboxylic Acid (CAS No. 1082041-82-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, featuring a nitro-substituted indole core with a methoxy group and a carboxylic acid moiety, presents an intriguing scaffold for further chemical modification and functionalization, making it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of 7-Methoxy-5-nitroindole-2-carboxylic Acid consists of an indole ring system, which is a well-known pharmacophore in drug discovery, particularly for its role in modulating various biological pathways. The presence of both a nitro group at the 5-position and a methoxy group at the 7-position introduces distinct electronic and steric effects that can influence the compound's reactivity and interaction with biological targets. The carboxylic acid functionality at the 2-position further enhances its utility as a building block for more complex derivatives.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The nitro group in 7-Methoxy-5-nitroindole-2-carboxylic Acid is particularly noteworthy, as it can be reduced to an amine, thereby expanding the range of possible functional groups that can be introduced into the molecule. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing biological potency and selectivity.

One of the most compelling aspects of 7-Methoxy-5-nitroindole-2-carboxylic Acid is its potential application in the development of novel therapeutic agents. For instance, researchers have explored its use as a precursor in the synthesis of indole-based drugs that target specific enzymes or receptors involved in disease pathways. The nitro group's ability to participate in redox reactions also suggests its utility in designing prodrugs or drugs that require activation within biological systems.

Recent studies have highlighted the importance of indole derivatives in addressing emerging challenges in medicine, such as antibiotic resistance and inflammation-related disorders. The structural features of 7-Methoxy-5-nitroindole-2-carboxylic Acid align well with these needs, offering a platform for developing innovative solutions. By leveraging advanced synthetic methodologies, chemists can modify this compound to generate libraries of derivatives with tailored properties for preclinical and clinical evaluation.

The synthesis of 7-Methoxy-5-nitroindole-2-carboxylic Acid typically involves multi-step organic transformations starting from commercially available indole precursors. The introduction of the nitro group is often achieved through electrophilic aromatic substitution reactions, while the methoxy group can be installed via nucleophilic aromatic substitution or other methylation strategies. The final step involves carboxylation at the 2-position, which can be accomplished using various carboxylation techniques such as lithiation followed by CO₂ quenching or direct oxidation of an adjacent methyl group.

The chemical reactivity of 7-Methoxy-5-nitroindole-2-carboxylic Acid also makes it a valuable tool for exploring new synthetic pathways. For example, the nitro group can be converted into other functional groups like azides or nitriles through metal-catalyzed coupling reactions. Additionally, the carboxylic acid moiety serves as an anchor point for further derivatization via esterification, amidation, or coupling with other bioactive molecules.

In conclusion, 7-Methoxy-5-nitroindole-2-carboxylic Acid (CAS No. 1082041-82-4) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity position it as a key intermediate for synthesizing novel bioactive molecules targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.